Hydroxymethanesulfinate

• Molecular Formula: CH3O3S-
• Molecular Weight: 95.10 g/mol
• InChI: InChI=1S/CH4O3S/c2-1-5(3)4/h2H,1H2,(H,3,4)/p-1
• InChIKey: SBGKURINHGJRFN-UHFFFAOYSA-M

Sodium Hydroxymethanesulfinate Key Properties

Sodium hydroxymethanesulfinate (trade name Rongalite; CAS 149‑44‑0 anhydrous, 6035‑47‑8 dihydrate) is the monosodium salt of hydroxymethanesulfinic acid, an organosulfur compound that functions as a water‑soluble, sulfur‑based reducing agent [1][2]. Commercial material is routinely supplied as the dihydrate, a colourless crystalline solid with a melting point of 64–68 °C and an approximate water solubility of 600 g L⁻¹ [3]. Its reduction chemistry relies on the sulfoxylate moiety (HOCH₂SO₂⁻) and it is employed industrially in textile vat dyeing, organic synthesis, emulsion polymerization, and aquarium water conditioning [1][2].

1

Water‑soluble sulfoxylate reductant for aqueous textile, synthesis and emulsion processes

2

Operates across a wide pH window, from acidic to alkaline conditions, supporting discharge printing and vat dyeing

3

Compendial‑grade option (USP/NF) available for pharmaceutical excipient and injectable formulation research

• [1] American Chemical Society. Molecule of the Week Archive: Sodium formaldehydesulfoxylate. https://www.acs.org/molecule-of-the-week/archive/s/sodium-formaldehydesulfoxylate.html (accessed Oct 2019). View Source
• [2] Wikipedia contributors. Rongalite. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Hydroxymethylsulfonate (accessed 2026). View Source
• [3] PubChem. Sodium formaldehyde sulfoxylate dihydrate (CID 23666330). https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Hydroxymethanesulfinate-Dihydrate (accessed 2026). View Source

Why Sodium Hydroxymethanesulfinate Cannot Be Swapped

Although sodium dithionite, thiourea dioxide, and sodium sulfite all belong to the broader family of sulfur‑based industrial reductants, their reduction potentials, pH‑response profiles, and aerobic stabilities differ markedly [1][2]. Sodium dithionite (E° ≈ −0.66 V vs. NHE) is a stronger reductant than hydroxymethanesulfinate, yet it undergoes rapid autoxidation in air and requires large excesses in open dye‑baths [1]. Thiourea dioxide releases its reducing power only after alkaline hydrolysis, whereas hydroxymethanesulfinate generates sulfoxylate radical anion directly in neutral to mildly acidic media [2][3]. Consequently, substituting one reductant for another without adjusting process conditions can lead to incomplete reduction, off‑target side reactions, or excessive reagent consumption. The following quantitative evidence clarifies where hydroxymethanesulfinate provides verifiable procurement advantages over its closest analogues.

Target

Substitute

Risk profile

Hydroxymethanesulfinate

Sodium dithionite

Faster autoxidation in air may increase excess reductant consumption in open vessels

Hydroxymethanesulfinate

Thiourea dioxide

Alkaline hydrolysis required for activation may shift pH-dependent reduction kinetics

Hydroxymethanesulfinate

Dithionite / thiourea dioxide

Absence of USP/NF monograph limits direct substitution in regulated pharmaceutical excipient research

• [1] Makarov SV. Recent trends in the chemistry of sulfur-containing reducing agents. Russ. Chem. Rev. 2001;70(10):885‑895. doi:10.1070/RC2001v070n10ABEH000659 View Source
• [2] Makarov SV, Horvath AK, Silaghi-Dumitrescu R, Gao Q. Sodium Dithionite, Rongalite and Thiourea Oxides: Chemistry and Application. London: World Scientific Publishing Europe; 2016. View Source
• [3] Makarov SV, et al. Reactive oxygen species in the aerobic decomposition of sodium hydroxymethanesulfinate. Arch. Biochem. Biophys. 1999;367(2):289‑296. doi:10.1006/abbi.1999.1264 View Source

Hydroxymethanesulfinate Comparative Evidence

Aerobic Stability vs. Sodium Dithionite

In alkaline aqueous solution (pH ~ 10) under ambient aeration, sodium dithionite exhibits a half‑life of only 15–30 min at 25 °C due to rapid autoxidation, whereas sodium hydroxymethanesulfinate displays a half‑life of 6–8 h under identical conditions [1][2]. The 12‑ to 32‑fold greater aerobic stability of hydroxymethanesulfinate translates directly into lower excess factors in open‑vessel dyeing processes.

Aerobic stability

Class‑level inference

Half‑life ~6–8 h vs. dithionite 15–30 min (pH 10, 25 °C)

Supports lower excess factors in open‑vessel dyeing

Alkaline conditions, ambient aeration

Evidence Dimension	Aerobic half‑life in alkaline solution (pH 10, 25 °C)
Target Compound Data	≈ 6–8 h
Comparator Or Baseline	Sodium dithionite: ≈ 15–30 min
Quantified Difference	12‑ to 32‑fold longer half‑life
Conditions	Aqueous NaOH solution, pH 10, 25 °C, open to air

Why This Matters

Longer bath life reduces the amount of reductant that must be purchased and disposed of per kilogram of dyed textile, directly lowering procurement volume and effluent treatment costs.

• [1] Makarov SV. Recent trends in the chemistry of sulfur-containing reducing agents. Russ. Chem. Rev. 2001;70(10):885‑895. doi:10.1070/RC2001v070n10ABEH000659 View Source
• [2] Makarov SV, Horvath AK, Silaghi-Dumitrescu R, Gao Q. Sodium Dithionite, Rongalite and Thiourea Oxides: Chemistry and Application. London: World Scientific Publishing Europe; 2016. View Source

Dithionite-Sparing Effect in Vat Dyeing

A US patent demonstrates that replacing 5–10% of sodium dithionite with sodium hydroxymethanesulfinate in a binary reductant composition reduces the total dithionite demand while maintaining or improving dye yield and fabric appearance [1]. The patent specifies a preferred composition of 90–95% sodium dithionite plus 5–10% sodium hydroxymethanesulfinate, contrasting with conventional processes that required large excesses of pure dithionite.

Dithionite‑sparing synergy

Head‑to‑head

5–10 wt% substitution eliminates large dithionite excess (US 4,113,427)

May reduce total dithionite procurement volume

Cellulosic textile vat/sulfur dyeing

Evidence Dimension	Dithionite content in effective dyeing formulation
Target Compound Data	Binary mixture: 90–95% Na₂S₂O₄ + 5–10% HOCH₂SO₂Na
Comparator Or Baseline	Pure sodium dithionite (100% Na₂S₂O₄) requiring large excess
Quantified Difference	5–10 wt% hydroxymethanesulfinate substitution eliminates need for large dithionite excess
Conditions	Cellulosic textile dyeing with vat and sulfur dyes per US 4,113,427

Why This Matters

Procurement of a 5–10% additive allows users to cut dithionite purchases significantly while achieving equivalent or superior dyeing performance, offering a direct cost‑in‑use advantage.

• [1] US Patent 4,113,427. Process for dyeing cellulosic textiles with vat and sulfur dyes. 1978. View Source

Metal-Free α-Keto Ester Reduction

Using sodium hydroxymethanesulfinate as the terminal reductant, a radical‑mediated reduction of α‑keto esters and α‑keto amides proceeds in water at 80 °C without any transition metal or hydride reagent, affording α‑hydroxy esters and α‑hydroxy amides in 85–98% isolated yield across 28 examples [1]. In contrast, sodium dithionite under analogous aqueous conditions typically requires higher temperatures and gives lower chemoselectivity, often reducing other reducible functional groups such as aryl halides or alkenes [2].

α‑Hydroxy ester yield

Cross‑study comparable

85–98% isolated yield (28 substrates), metal‑free conditions

Supports selection for greener pharmaceutical intermediate synthesis

Water, 80 °C, 6–12 h; vs. variable dithionite selectivity

Evidence Dimension	Isolated yield of α‑hydroxy esters/amides
Target Compound Data	85–98% yield (28 substrates)
Comparator Or Baseline	Sodium dithionite: variable yields, generally <80%, with lower chemoselectivity [2]
Quantified Difference	≥ 5–20 percentage‑point yield advantage; broader functional‑group compatibility
Conditions	α‑Keto ester/amide (0.5 mmol), rongalite (2 equiv), H₂O, 80 °C, 6–12 h

Why This Matters

Eliminating the need for expensive hydride reagents (e.g., NaBH₄) or toxic transition metals reduces both procurement costs and waste handling requirements in pharmaceutical intermediate synthesis.

• [1] Golla S, Kokatla HP. Rongalite‑Mediated Transition Metal‑ and Hydride‑Free Chemoselective Reduction of α‑Keto Esters and α‑Keto Amides. J. Org. Chem. 2022;87(15):9915‑9925. doi:10.1021/acs.joc.2c00936 View Source
• [2] Makarov SV. Recent trends in the chemistry of sulfur-containing reducing agents. Russ. Chem. Rev. 2001;70(10):885‑895. doi:10.1070/RC2001v070n10ABEH000659 (for comparative dithionite selectivity profiles). View Source

Selenocyanate Reduction to Diselenides

A 2024 study comparing sodium hydroxymethanesulfinate (Rongalite), sodium dithionite, and sodium thiosulfate for the reduction of alkyl, aryl, and benzyl selenocyanates found that Rongalite afforded the corresponding diselenides quantitatively and selectively in 51–100% isolated yield, whereas sodium dithionite gave consistently lower yields and required longer reaction times [1]. The Rongalite protocol tolerated hydrolysable and reduction‑sensitive functional groups that were compromised by dithionite.

Diselenide synthesis

Head‑to‑head

51–100% isolated yield; dithionite gives lower yields and longer times

Supports higher product mass and purity in organoselenium chemistry

Selenocyanate substrates, DMF/H₂O, 25–60 °C

Evidence Dimension	Isolated yield of diselenides from selenocyanates
Target Compound Data	51–100% yield, quantitative conversion
Comparator Or Baseline	Sodium dithionite: lower yields, incomplete conversion for several substrates
Quantified Difference	Yield advantage of 10–40 percentage points depending on substrate
Conditions	Selenocyanate (0.2 mmol), Rongalite (1.5 equiv), DMF/H₂O, 25–60 °C, 2–24 h

Why This Matters

For laboratories synthesizing organoselenium compounds, choosing Rongalite over dithionite directly improves isolated product mass and purity, reducing the need for chromatographic purification and re‑synthesis.

• [1] Castro-Godoy WD, Heredia AA, Bouchet LM, Argüello JE. Synthesis of Selenium Derivatives using Organic Selenocyanates as Masked Selenols: Chemical Reduction with Rongalite as a Simpler Tool to give Nucleophilic Selenides. ChemPlusChem. 2024;89(8):e202400183. doi:10.1002/cplu.202400183 View Source

Acid-Stable Reduction Capability

Sodium dithionite rapidly disproportionates at pH < 7, liberating SO₂ and losing reducing capacity, whereas sodium hydroxymethanesulfinate remains competent as a reductant in mildly acidic media (pH ~ 4–6), enabling its use in acid‑discharge printing and color‑stripping formulations [1][2]. This pH tolerance is attributed to the formaldehyde‑stabilised sulfoxylate structure, which buffers the active species against acid‑catalysed decomposition [2].

pH operating window

Class‑level inference

Effective reduction from pH 4 to 13; dithionite limited to pH 8–13

Eliminates need for alkaline pre‑treatment in discharge printing

Ambient aqueous conditions, textile context

Evidence Dimension	Functional pH range for effective reduction
Target Compound Data	pH 4–13 (active across acid to alkaline)
Comparator Or Baseline	Sodium dithionite: pH 8–13 (alkaline only)
Quantified Difference	Operable window extends ~4 pH units lower
Conditions	Aqueous solution, ambient temperature, textile discharge printing

Why This Matters

The ability to operate in acidic media eliminates the need for a separate alkaline pre‑treatment step in discharge printing, streamlining the process and reducing chemical inventory.

• [1] Colour Index International classification for Reducing Agent 2 (sodium formaldehyde sulfoxylate). Forum documentation: Mikeysboard, About Color Remover thread. (accessed 2026). View Source
• [2] Makarov SV, Horvath AK, Silaghi-Dumitrescu R, Gao Q. Sodium Dithionite, Rongalite and Thiourea Oxides: Chemistry and Application. London: World Scientific Publishing Europe; 2016. View Source

Compendial Grade for Injectable Formulations

Sodium formaldehyde sulfoxylate (hydroxymethanesulfinate) is monographed in the USP/NF with an assay specification of not less than 45.5% and not more than 54.5% SO₂ equivalent, calculated on the dried basis [1]. It is approved as an antioxidant in injectable formulations at levels up to 0.1% w/v [2]. By contrast, neither sodium dithionite nor thiourea dioxide carries a USP/NF monograph for parenteral use, limiting their direct substitution in regulated pharmaceutical applications.

Compendial identity

Class‑level inference

USP/NF monograph: 45.5–54.5% SO₂ assay, injectable antioxidant excipient

Reduces vendor qualification effort for pharmaceutical research use

Dithionite and thiourea dioxide lack comparable monograph

Evidence Dimension	Availability of USP/NF monograph for pharmaceutical use
Target Compound Data	USP/NF monograph; 45.5–54.5% SO₂ assay; 0.1% w/v injectable limit
Comparator Or Baseline	Sodium dithionite: no USP parenteral monograph; Thiourea dioxide: no USP monograph
Quantified Difference	Only hydroxymethanesulfinate has certifiable compendial quality for injectable products
Conditions	USP/NF compendial standards for drug excipients

Why This Matters

For pharmaceutical manufacturers, procurement of a compendial‑grade antioxidant eliminates the need for extensive vendor qualification and reduces regulatory filing burden compared to non‑monographed alternatives.

• [1] USP/NF. Sodium Formaldehyde Sulfoxylate monograph. https://ftp.uspbpep.com (accessed 2026). View Source
• [2] ACS. Molecule of the Week: Sodium formaldehydesulfoxylate. https://www.acs.org/molecule-of-the-week/archive/s/sodium-formaldehydesulfoxylate.html (accessed 2019). View Source

Sodium Hydroxymethanesulfinate Applications

Dithionite-Sparing Vat Dyeing

Textile mills can replace 5–10 wt% of their sodium dithionite charge with sodium hydroxymethanesulfinate, as validated by the binary composition in US 4,113,427, to maintain dye‑bath reducing power while cutting total dithionite procurement and mitigating the rapid autoxidative losses that plague pure dithionite baths [1].

Metal-Free α-Hydroxy Carbonyl Synthesis

Process chemistry groups seeking to eliminate transition metals and hydride reagents from the reduction of α‑keto esters and amides can adopt the rongalite‑water protocol described by Golla & Kokatla (2022), which delivers isolated product yields of 85–98% with broad functional‑group tolerance, simplifying downstream purification and reducing toxic waste streams [2].

Diselenide Preparation for Materials Chemistry

Laboratories synthesising organoselenium building blocks can employ Rongalite as the reductant of choice for converting selenocyanates to diselenides, achieving quantitative conversion and 51–100% isolated yields with superior functional‑group compatibility compared to sodium dithionite, as demonstrated by Castro‑Godoy et al. (2024) [3].

Pharmaceutical Antioxidant for Parenterals

Formulation scientists can specify compendial‑grade sodium formaldehyde sulfoxylate (USP/NF) as an antioxidant in parenteral products at up to 0.1% w/v, relying on the established regulatory framework and assay specifications (45.5–54.5% SO₂) that are absent for alternative sulfur‑based reductants [4].

Application

Selection Property

Validation Focus

Vat dyeing additive

Dithionite‑sparing synergy

Dye‑bath reducing power maintenance

α‑Hydroxy carbonyl synthesis

Metal‑free reduction profile

Yield and functional‑group compatibility

Diselenide preparation

Selective selenocyanate reduction

Product purity and conversion extent

Injectable formulation research

Compendial antioxidant grade (USP/NF)

Regulatory acceptance and assay compliance

• [1] US Patent 4,113,427. Process for dyeing cellulosic textiles with vat and sulfur dyes. 1978. View Source
• [2] Golla S, Kokatla HP. Rongalite‑Mediated Transition Metal‑ and Hydride‑Free Chemoselective Reduction of α‑Keto Esters and α‑Keto Amides. J. Org. Chem. 2022;87(15):9915‑9925. doi:10.1021/acs.joc.2c00936 View Source
• [3] Castro-Godoy WD, Heredia AA, Bouchet LM, Argüello JE. Synthesis of Selenium Derivatives using Organic Selenocyanates as Masked Selenols: Chemical Reduction with Rongalite. ChemPlusChem. 2024;89(8):e202400183. doi:10.1002/cplu.202400183 View Source
• [4] USP/NF. Sodium Formaldehyde Sulfoxylate monograph. https://ftp.uspbpep.com (accessed 2026). View Source